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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B610717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-747651A dihydrochloride is a potent and ATP-competitive inhibitor of mitogen- and stress-

activated kinase 1 (MSK1). It has demonstrated significant utility in cellular and in vivo studies

investigating the roles of MSK1 in various signaling pathways, particularly those related to

inflammation and transcriptional regulation. These application notes provide detailed

information on the solubility of SB-747651A dihydrochloride, protocols for its preparation and

use, and an overview of its known mechanism of action.

Physicochemical and Solubility Data
SB-747651A dihydrochloride is a white to off-white solid. The dihydrochloride salt form

generally offers enhanced water solubility and stability compared to its free base form.[1]

Table 1: Physicochemical Properties of SB-747651A Dihydrochloride
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Property Value

Molecular Formula C₁₆H₂₂N₈O·2HCl

Molecular Weight 415.32 g/mol

Purity ≥98%

CAS Number 1781882-72-1

Table 2: Solubility of SB-747651A Dihydrochloride

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 50 mM[2] 20.77 mg/mL[2]

Sonication or gentle

warming may be

required to achieve

complete dissolution.

[3][4]

DMSO 50 mM[2] 20.77 mg/mL[2]

Sonication is

recommended for

complete dissolution.

[3]

Biological Activity and Mechanism of Action
SB-747651A is a potent inhibitor of MSK1 with an IC₅₀ value of 11 nM in in vitro kinase assays.

[1][3][5][6][7] It acts as an ATP-competitive inhibitor targeting the N-terminal kinase domain of

MSK1. While it shows good selectivity, at higher concentrations, it can also inhibit other

kinases, including MSK2, PKA, PKB, RSK, p70S6K, PRK2, and ROCK-II.[1][3][5][7][8]

MSK1 is a nuclear kinase that is activated downstream of the ERK1/2 and p38 MAPK signaling

pathways.[5][9] Once activated, MSK1 phosphorylates transcription factors such as CREB

(cAMP response element-binding protein) and histone H3, leading to changes in gene

expression.[5][9] By inhibiting MSK1, SB-747651A can modulate these downstream events.
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For instance, it has been shown to block the production of the anti-inflammatory cytokine IL-10

in macrophages.[5]

Below is a diagram illustrating the signaling pathway involving MSK1 and the inhibitory action

of SB-747651A.
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Caption: SB-747651A inhibits MSK1, blocking downstream phosphorylation events.
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Preparation of Stock Solutions
1. Materials:

SB-747651A dihydrochloride powder
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile, deionized water
Sterile polypropylene tubes
Vortex mixer
Sonicator (optional)

2. Protocol for a 10 mM DMSO Stock Solution:

Weigh out the required amount of SB-747651A dihydrochloride. For 1 mL of a 10 mM stock
solution, use 4.15 mg (Molecular Weight = 415.32 g/mol ).
Add the appropriate volume of anhydrous DMSO to the vial containing the compound.
Vortex the solution thoroughly for 1-2 minutes to aid dissolution.
If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.
Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[7]

3. Protocol for a 10 mM Aqueous Stock Solution:

Follow the same weighing procedure as for the DMSO stock.
Add the appropriate volume of sterile, deionized water.
Vortex vigorously. Gentle warming to 37°C can aid dissolution.
Ensure the solution is clear before use.
For cell culture experiments, it is recommended to sterile filter the aqueous solution through
a 0.22 µm filter before use.[7]
Store aqueous solutions at -80°C for up to 6 months.[7] It is advisable to use aqueous
solutions freshly prepared.

Table 3: Preparation of Stock Solutions
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.415 mg 2.077 mg 4.153 mg

5 mM 2.077 mg 10.383 mg 20.766 mg

10 mM 4.153 mg 20.766 mg 41.532 mg

50 mM 20.766 mg 103.83 mg 207.66 mg

In Vitro Cell-Based Assay Workflow
This is a general workflow for using SB-747651A in cell-based assays. Specific concentrations

and incubation times will need to be optimized for your cell type and experimental design. In

cellular assays, SB-747651A has been shown to fully inhibit MSK activity at concentrations

between 5-10 µM.[5][6][8]
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Start:
Seed cells in appropriate culture plates

Prepare working concentrations of
SB-747651A from stock solution

in cell culture medium

Pre-incubate cells with
SB-747651A or vehicle control

Add stimulus (e.g., LPS, PMA)
to induce MSK1 activation

Incubate for desired period

Perform endpoint analysis:
- Western Blot (p-CREB, p-Histone H3)
- ELISA (Cytokine secretion, e.g., IL-10)

- qPCR (Gene expression)

Data Analysis

Click to download full resolution via product page

Caption: A typical workflow for in vitro experiments using SB-747651A.
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Concluding Remarks
SB-747651A dihydrochloride is a valuable tool for investigating MSK1-mediated signaling. Its

high potency and good solubility in common laboratory solvents make it suitable for a wide

range of in vitro and in vivo applications. Researchers should carefully consider the potential

for off-target effects at higher concentrations and perform appropriate dose-response

experiments to determine the optimal concentration for their specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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